Cas no 946726-81-4 (3-(3-methylphenoxy)pyrrolidine)
3-(3-methylphenoxy)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(m-tolyloxy)pyrrolidine
- 3-(3-methylphenoxy)pyrrolidine
- AKOS005263848
- C78622
- 3-(3-Methylphenoxy)-pyrrolidine HCl
- QMUFAVLIBTULPB-UHFFFAOYSA-N
- SCHEMBL9900598
- 946726-81-4
- 3-(3-METHYLPHENOXY)-PYRROLIDINE
- EN300-1855106
- CS-0365756
- DB-365656
-
- Inchi: 1S/C11H15NO/c1-9-3-2-4-10(7-9)13-11-5-6-12-8-11/h2-4,7,11-12H,5-6,8H2,1H3
- InChI Key: QMUFAVLIBTULPB-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C)C=1)C1CNCC1
Computed Properties
- Exact Mass: 177.115364102Da
- Monoisotopic Mass: 177.115364102Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 21.3Ų
3-(3-methylphenoxy)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1855106-0.05g |
3-(3-methylphenoxy)pyrrolidine |
946726-81-4 | 0.05g |
$251.0 | 2023-09-18 | ||
| Enamine | EN300-1855106-0.1g |
3-(3-methylphenoxy)pyrrolidine |
946726-81-4 | 0.1g |
$263.0 | 2023-09-18 | ||
| Enamine | EN300-1855106-0.25g |
3-(3-methylphenoxy)pyrrolidine |
946726-81-4 | 0.25g |
$275.0 | 2023-09-18 | ||
| Enamine | EN300-1855106-0.5g |
3-(3-methylphenoxy)pyrrolidine |
946726-81-4 | 0.5g |
$287.0 | 2023-09-18 | ||
| Enamine | EN300-1855106-1.0g |
3-(3-methylphenoxy)pyrrolidine |
946726-81-4 | 1g |
$1029.0 | 2023-06-01 | ||
| Enamine | EN300-1855106-2.5g |
3-(3-methylphenoxy)pyrrolidine |
946726-81-4 | 2.5g |
$586.0 | 2023-09-18 | ||
| Enamine | EN300-1855106-5.0g |
3-(3-methylphenoxy)pyrrolidine |
946726-81-4 | 5g |
$2981.0 | 2023-06-01 | ||
| Enamine | EN300-1855106-10.0g |
3-(3-methylphenoxy)pyrrolidine |
946726-81-4 | 10g |
$4421.0 | 2023-06-01 | ||
| Aaron | AR01JM37-500mg |
3-(3-Methylphenoxy)-pyrrolidine HCl |
946726-81-4 | 97% | 500mg |
$145.00 | 2025-02-11 | |
| Aaron | AR01JM37-1g |
3-(3-Methylphenoxy)-pyrrolidine HCl |
946726-81-4 | 97% | 1g |
$214.00 | 2025-02-11 |
3-(3-methylphenoxy)pyrrolidine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 3-(3-methylphenoxy)pyrrolidine
Professional Introduction to Compound with CAS No. 946726-81-4 and Product Name 3-(3-methylphenoxy)pyrrolidine
The compound with the CAS number 946726-81-4 and the product name 3-(3-methylphenoxy)pyrrolidine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural motif, has garnered attention due to its potential applications in drug discovery and development. The presence of a 3-methylphenoxy group appended to a pyrrolidine core suggests a molecular framework that may exhibit diverse biological activities, making it a valuable candidate for further investigation.
In recent years, the exploration of heterocyclic compounds has been a cornerstone in the quest for novel therapeutic agents. The pyrrolidine scaffold, in particular, is well-documented for its role in various pharmacophores, contributing to the efficacy of numerous drugs across different therapeutic categories. The introduction of an aromatic 3-methylphenoxy moiety into this scaffold introduces additional complexity, which can modulate the compound's pharmacokinetic and pharmacodynamic properties. This structural feature has been strategically employed in medicinal chemistry to enhance binding affinity and selectivity towards biological targets.
Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired biological outcomes. The compound 3-(3-methylphenoxy)pyrrolidine exemplifies this principle, as its design aims to leverage the inherent properties of both the pyrrolidine and 3-methylphenoxy components. Studies have shown that such modifications can lead to improved solubility, bioavailability, and target engagement, all of which are critical factors in drug development.
One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery pipelines, simpler compounds like 3-(3-methylphenoxy)pyrrolidine are often used as starting points for structure-activity relationship (SAR) studies. By systematically modifying various functional groups, researchers can gain insights into how different structural features influence biological activity. This approach has been instrumental in the development of several FDA-approved drugs, underscoring the importance of foundational compounds in medicinal chemistry.
The chemical synthesis of 3-(3-methylphenoxy)pyrrolidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in constructing the desired molecular framework. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also demonstrate the feasibility of producing complex molecules like this one on a scalable basis.
Beyond its synthetic significance, 3-(3-methylphenoxy)pyrrolidine has shown promise in preliminary biological assays. Research indicates that derivatives of this compound may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, modifications to the pyrrolidine core have been explored for their potential to disrupt protein-protein interactions relevant to inflammatory pathways. Similarly, the 3-methylphenoxy group has been investigated for its ability to modulate ligand-receptor binding affinities, offering a dual-functional approach to therapeutic intervention.
The integration of computational chemistry and machine learning techniques has further accelerated the discovery process for compounds like 3-(3-methylphenoxy)pyrrolidine. Predictive models can simulate molecular interactions and predict potential biological activities with remarkable accuracy, allowing researchers to prioritize candidates for experimental validation. This interdisciplinary approach not only saves time and resources but also opens up new avenues for innovation in drug design.
In conclusion, the compound with CAS number 946726-81-4, known as 3-(3-methylphenoxy)pyrrolidine, represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of a pyrrolidine core and a 3-methylphenoxy group positions it as a promising candidate for further exploration in medicinal chemistry. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.
946726-81-4 (3-(3-methylphenoxy)pyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)